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This document provides a detailed guide to the experimental setup and protocols for the
gamma-ray spectroscopy of Lanthanum-140 (La-140). Lanthanum-140 is a radioactive
isotope that emits several gamma rays upon decay, with the most prominent being at 1596.2
keV. Accurate measurement of these gamma rays is crucial in various fields, including nuclear
forensics, environmental monitoring, and medical applications.

Introduction to Lanthanum-140 Gamma-Ray
Spectroscopy

Lanthanum-140 is a fission product and decays with a half-life of 1.6781 days. It is often in
secular equilibrium with its parent, Barium-140 (half-life of 12.75 days). The gamma-ray
spectrum of La-140 is characterized by several high-energy peaks, making high-resolution
spectroscopy essential for its identification and quantification. The most intense gamma
emission of La-140 is at 1596.2 keV, which is a key signature for its analysis. Other significant
gamma rays are also present and can be used for confirmation.

Experimental Setup

A typical experimental setup for La-140 gamma-ray spectroscopy consists of a high-purity
germanium (HPGe) detector, shielding, and a data acquisition system.
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Detector

High-Purity Germanium (HPGe) detectors are the preferred choice for La-140 spectroscopy
due to their excellent energy resolution, which is crucial for resolving the various gamma peaks
in complex spectra.[1][2] For applications requiring high count-rate capabilities, a Lanthanum
Bromide (LaBrs) scintillation detector can be an alternative, although it offers lower energy
resolution.

Shielding

To minimize background radiation from cosmic rays and naturally occurring radioactive
materials, the detector is housed within a shield. The shielding is typically constructed from
lead, often with a graded liner of tin and copper to absorb X-rays generated within the lead.

Data Acquisition System

The data acquisition system processes the signals from the detector and consists of the
following components:

o Preamplifier: The first stage of signal amplification.
o Amplifier: Further shapes and amplifies the signal.

e Multi-Channel Analyzer (MCA): Sorts the incoming pulses by their height (energy) and
generates a spectrum.[3][4]

o Computer with Spectroscopy Software: Controls the MCA and allows for data storage,
visualization, and analysis.

Experimental Protocols
Sample Preparation

The preparation of samples is a critical step to ensure accurate and reproducible
measurements.

o Homogenization: For solid samples such as soil or biological tissues, ensure the sample is
homogenized to have a uniform distribution of La-140. This can be achieved by grinding,
milling, or ashing.[5]
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o Geometry: Place the prepared sample in a container with a well-defined and reproducible
geometry (e.g., a Marinelli beaker or a standard vial). The geometry should be consistent
between calibration standards and unknown samples to minimize uncertainties.[6]

o Positioning: Position the sample container at a fixed and reproducible distance from the
detector.

Detector Calibration

Accurate energy and efficiency calibrations are fundamental for the correct identification and
quantification of La-140.[7]

e Acquire spectra from standard calibration sources with well-known gamma-ray energies
covering the energy range of interest (e.g., 50 keV to 2000 keV). Commonly used sources
include 133Ba, ¢°Co, and 152Eu.[8][9]

« Identify the channel number corresponding to the full-energy peak of each known gamma
ray.

o Perform a linear or polynomial fit of the peak channel number versus the known gamma-ray
energy to establish the energy calibration.

e Use a calibrated multi-nuclide standard source with a geometry identical to that of the
samples to be measured.[10][11]

e Acquire a spectrum of the standard source for a sufficient time to obtain statistically
significant counts in the peaks of interest.

e For each gamma-ray peak, calculate the full-energy peak efficiency (€) using the following
formula: € = (N /t) / (A* ly) Where:

o N is the net peak area (counts) after background subtraction.
o tis the acquisition live time in seconds.
o Ais the activity of the radionuclide in the standard source in Becquerels (Bq).

o ly is the gamma-ray emission probability for the specific energy.
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» Plot the efficiency as a function of energy and fit the data with an appropriate function (e.g., a
polynomial in a log-log scale) to create an efficiency curve.[9] This curve will be used to
determine the efficiency at the energies of the La-140 gamma rays.

Data Acquisition

o Background Measurement: Before measuring the sample, acquire a background spectrum
with an empty sample container for a time period at least as long as the planned sample
measurement time. This is crucial for accurate background subtraction.[12]

o Sample Measurement: Place the prepared sample at the calibrated position and acquire the
gamma-ray spectrum. The acquisition time should be long enough to achieve the desired
statistical uncertainty for the La-140 peaks.

o Data Analysis:

o Perform background subtraction using the previously acquired background spectrum. The
Sensitive Nonlinear Iterative Peak (SNIP) clipping algorithm is a widely used method for
this purpose.[13][14]

o lIdentify the full-energy peaks of La-140 based on the energy calibration.
o Determine the net peak area for the prominent La-140 gamma rays.

o Calculate the activity of La-140 in the sample using the efficiency calibration curve and the
net peak areas.

Data Presentation
Table 1: Key Gamma-Ray Emissions of Lanthanum-140
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Energy (keV) Emission Probability (%)
328.76 20.5
487.03 455
815.79 23.5
925.24 7.08
1596.2 95.4

Data sourced from evaluated nuclear data libraries.

Table 2: Typical HPGe Detector Performance for La-140

Spectroscopy

Parameter

Typical Value

Energy Resolution (FWHM) at 1332.5 keV
(GOCO)

1.8-2.2keV

Relative Efficiency at 1332.5 keV (°°Co)

20% - 100%

Peak-to-Compton Ratio at 1332.5 keV (°°Co) 50:1 - 100:1
Visualizations
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Experimental Workflow for La-140 Gamma-Ray Spectroscopy
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Logical Diagram of the Gamma-Ray Spectroscopy System

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1220453?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220453?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. Frontiers | Low Background Radiation Detection Techniques and Mitigation of Radioactive
Backgrounds [frontiersin.org]

e 2. web.mit.edu [web.mit.edu]

e 3. 122.physics.ucdavis.edu [122.physics.ucdavis.edu]

e 4. cdn.prod.web.uta.edu [cdn.prod.web.uta.edu]

e 5. bundesumweltministerium.de [bundesumweltministerium.de]

e 6. Study of Efficiency Calibrations of HPGe Detectors for Radioactivity Measurements of
Environmental Samples [inis.iaea.org]

e 7.irpa.net [irpa.net]

e 8. djs.si[djs.sl]

e 9. pubs.aip.org [pubs.aip.org]

¢ 10. mirion.com [mirion.com]

e 11. mdpi.com [mdpi.com]

e 12. bmuv.de [bmuv.de]

e 13. caen.it [caen.it]

e 14, atlantis-press.com [atlantis-press.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Lanthanum-140
Gamma-Ray Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220453#experimental-setup-for-lanthanum-140-
gamma-ray-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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